(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide
• InChI: InChI=1S/C13H21N5O/c1-17(2)6-3-4-13(19)15-12-8-11(9-12)10-18-7-5-14-16-18/h3-5,7,11-12H,6,8-10H2,1-2H3,(H,15,19)/b4-3+
• InChI Key: CXWRXMTUPBVMOB-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NC1CC(C1)CN2C=CN=N2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NC1CC(C1)CN2C=CN=N2
• Molecular Formula: C13H21N5O
• Molecular Weight: 263.34 g/mol

Description

(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMABN is a synthetic compound that is synthesized through a complex chemical process.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has been studied for its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has also been studied for its potential as an imaging agent for the diagnosis of cancer and other diseases.

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is not fully understood. However, studies have shown that (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide may inhibit the activity of certain enzymes and proteins that are involved in the development and progression of cancer and other diseases. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects
(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has been shown to have several biochemical and physiological effects. Studies have shown that (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide may induce apoptosis, or programmed cell death, in cancer cells. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide may also inhibit the growth and proliferation of cancer cells. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide may also modulate the activity of certain proteins and enzymes that are involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has several advantages for lab experiments. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is a synthetic compound that can be easily synthesized in large quantities. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is also stable and can be stored for long periods of time. However, (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide has some limitations for lab experiments. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is a complex compound that requires specialized equipment and expertise for synthesis. (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is also expensive and may not be readily available for all researchers.

Future Directions

There are several future directions for research on (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide. One direction is to further investigate the mechanism of action of (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide and its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to explore the potential of (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide as an imaging agent for the diagnosis of cancer and other diseases. Additionally, future research could focus on developing more efficient and cost-effective methods for the synthesis of (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide is synthesized through a complex chemical process that involves several steps. The first step involves the synthesis of 3-(triazol-1-ylmethyl)cyclobutanone, which is then reacted with dimethylamine to form 3-(dimethylamino)-1-(triazol-1-ylmethyl)cyclobutanone. This intermediate compound is then reacted with ethyl acrylate to form (E)-4-(Dimethylamino)-N-[3-(triazol-1-ylmethyl)cyclobutyl]but-2-enamide.